![molecular formula C15H14N4OS B2604261 1-methyl-N-(pyridin-4-ylmethyl)-3-(thiophen-2-yl)-1H-pyrazole-5-carboxamide CAS No. 1022642-71-2](/img/structure/B2604261.png)
1-methyl-N-(pyridin-4-ylmethyl)-3-(thiophen-2-yl)-1H-pyrazole-5-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1-methyl-N-(pyridin-4-ylmethyl)-3-(thiophen-2-yl)-1H-pyrazole-5-carboxamide is a chemical compound with potential pharmacological properties. It is a pyrazole derivative that has been studied for its potential use in treating various diseases. In
Scientific Research Applications
Synthesis and Functionalization
Researchers have developed various synthetic routes and functionalization reactions for pyrazole derivatives, highlighting their versatility and potential for creating novel compounds. For example, experimental and theoretical studies have demonstrated the functionalization reactions of pyrazole-3-carboxylic acids and acid chlorides with diamines, leading to the formation of pyrazole-3-carboxamides and imidazo[4,5-b]pyridine derivatives. These reactions underscore the chemical reactivity and applicability of pyrazole derivatives in synthesizing compounds with potential therapeutic properties (Yıldırım, Kandemirli, & Demir, 2005).
Antimicrobial and Antitumor Activities
The antimicrobial and antitumor activities of pyrazole derivatives have been extensively investigated, indicating their significant potential in medicinal chemistry. Studies on pyrimidine derivatives, including those related to the core structure of interest, have shown promising results against various bacterial strains. For instance, synthesized pyrimidine derivatives have been evaluated for their antimicrobial activity, showcasing the potential of these compounds in addressing antibiotic resistance (Rathod & Solanki, 2018). Furthermore, the synthesis of novel pyrazolopyrimidines derivatives has been linked to anticancer and anti-5-lipoxygenase activities, indicating their potential in cancer therapy and inflammation control (Rahmouni et al., 2016).
Heterocyclic Synthesis
The role of pyrazole derivatives in heterocyclic synthesis is well-documented, with these compounds serving as key intermediates in creating a wide array of heterocyclic structures. This is evident in the synthesis of thienopyrazoles and their subsequent transformation into pyrazolothienopyrimidines and imidazopyrazolothienopyrimidines, highlighting the structural diversity and synthetic utility of pyrazole-based compounds (Zaki, El-Dean, & Abdulrazzaq, 2015).
properties
IUPAC Name |
2-methyl-N-(pyridin-4-ylmethyl)-5-thiophen-2-ylpyrazole-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H14N4OS/c1-19-13(9-12(18-19)14-3-2-8-21-14)15(20)17-10-11-4-6-16-7-5-11/h2-9H,10H2,1H3,(H,17,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QKFFHOSAQDQQAK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(=CC(=N1)C2=CC=CS2)C(=O)NCC3=CC=NC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H14N4OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
298.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-methyl-N-(pyridin-4-ylmethyl)-3-(thiophen-2-yl)-1H-pyrazole-5-carboxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.